Ethyl 1-[3-(3-fluoroanilino)-3-oxopropyl]-4-piperidinecarboxylate

• Molecular Formula: C17H23FN2O3
• Molecular Weight: 322.4 g/mol
• IUPAC Name: ethyl 1-[3-(3-fluoroanilino)-3-oxopropyl]piperidine-4-carboxylate
• InChI: InChI=1S/C17H23FN2O3/c1-2-23-17(22)13-6-9-20(10-7-13)11-8-16(21)19-15-5-3-4-14(18)12-15/h3-5,12-13H,2,6-11H2,1H3,(H,19,21)
• InChI Key: NIRGOONUZDRFEN-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1CCN(CC1)CCC(=O)NC2=CC(=CC=C2)F

Description

Ethyl 1-[3-(3-fluoroanilino)-3-oxopropyl]-4-piperidinecarboxylate, also known as EFOP, is a chemical compound that has been gaining attention in the scientific research community in recent years. EFOP belongs to the class of piperidinecarboxylate compounds and is used primarily in laboratory experiments to study its biochemical and physiological effects.

Scientific Research Applications

Ethyl 1-[3-(3-fluoroanilino)-3-oxopropyl]-4-piperidinecarboxylate has been used in a variety of scientific research applications, including studies on pain management, addiction, and neurological disorders such as Parkinson's disease. Ethyl 1-[3-(3-fluoroanilino)-3-oxopropyl]-4-piperidinecarboxylate has been shown to have analgesic effects, which makes it a potential candidate for the development of new pain medications. Additionally, Ethyl 1-[3-(3-fluoroanilino)-3-oxopropyl]-4-piperidinecarboxylate has been shown to have anti-addictive properties, which could be useful in the treatment of drug addiction. Ethyl 1-[3-(3-fluoroanilino)-3-oxopropyl]-4-piperidinecarboxylate has also been studied for its neuroprotective effects and its potential to treat Parkinson's disease.

Mechanism of Action

Ethyl 1-[3-(3-fluoroanilino)-3-oxopropyl]-4-piperidinecarboxylate works by binding to the mu-opioid receptor in the brain, which is responsible for regulating pain and reward pathways. By binding to this receptor, Ethyl 1-[3-(3-fluoroanilino)-3-oxopropyl]-4-piperidinecarboxylate can reduce pain and decrease the rewarding effects of drugs of abuse. Ethyl 1-[3-(3-fluoroanilino)-3-oxopropyl]-4-piperidinecarboxylate has also been shown to increase the levels of dopamine in the brain, which is a neurotransmitter that is involved in reward and motivation.
Biochemical and Physiological Effects:
Ethyl 1-[3-(3-fluoroanilino)-3-oxopropyl]-4-piperidinecarboxylate has been shown to have a variety of biochemical and physiological effects. In addition to its analgesic and anti-addictive properties, Ethyl 1-[3-(3-fluoroanilino)-3-oxopropyl]-4-piperidinecarboxylate has been shown to reduce inflammation and oxidative stress in the brain. Ethyl 1-[3-(3-fluoroanilino)-3-oxopropyl]-4-piperidinecarboxylate has also been shown to improve cognitive function and memory in animal studies.

Advantages and Limitations for Lab Experiments

One of the main advantages of using Ethyl 1-[3-(3-fluoroanilino)-3-oxopropyl]-4-piperidinecarboxylate in laboratory experiments is its specificity for the mu-opioid receptor. This makes Ethyl 1-[3-(3-fluoroanilino)-3-oxopropyl]-4-piperidinecarboxylate a useful tool for studying the role of this receptor in pain and addiction. However, Ethyl 1-[3-(3-fluoroanilino)-3-oxopropyl]-4-piperidinecarboxylate also has limitations in that it can only be used in vitro or in animal studies, and its effects may not translate to humans. Additionally, Ethyl 1-[3-(3-fluoroanilino)-3-oxopropyl]-4-piperidinecarboxylate has a short half-life, which can make it difficult to study its long-term effects.

Future Directions

There are several future directions for research on Ethyl 1-[3-(3-fluoroanilino)-3-oxopropyl]-4-piperidinecarboxylate. One area of interest is the development of new pain medications based on Ethyl 1-[3-(3-fluoroanilino)-3-oxopropyl]-4-piperidinecarboxylate's analgesic properties. Another area of interest is the use of Ethyl 1-[3-(3-fluoroanilino)-3-oxopropyl]-4-piperidinecarboxylate in the treatment of addiction and neurological disorders such as Parkinson's disease. Additionally, further research is needed to understand the long-term effects of Ethyl 1-[3-(3-fluoroanilino)-3-oxopropyl]-4-piperidinecarboxylate and its potential side effects in humans.
In conclusion, Ethyl 1-[3-(3-fluoroanilino)-3-oxopropyl]-4-piperidinecarboxylate is a promising compound that has many potential applications in scientific research. Its specificity for the mu-opioid receptor makes it a useful tool for studying pain and addiction, and its neuroprotective properties make it a potential candidate for the treatment of neurological disorders. Future research on Ethyl 1-[3-(3-fluoroanilino)-3-oxopropyl]-4-piperidinecarboxylate will be important in understanding its full potential and limitations.

Synthesis Methods

Ethyl 1-[3-(3-fluoroanilino)-3-oxopropyl]-4-piperidinecarboxylate can be synthesized using a multistep process that involves the reaction of 3-fluoroaniline with ethyl 4-piperidinecarboxylate to form an intermediate compound. This intermediate is then reacted with 3-oxopropionic acid to form the final product, Ethyl 1-[3-(3-fluoroanilino)-3-oxopropyl]-4-piperidinecarboxylate. The synthesis of Ethyl 1-[3-(3-fluoroanilino)-3-oxopropyl]-4-piperidinecarboxylate is a complex process that requires careful attention to detail and proper safety precautions.